5β-Pregnane-3,15,20-trione
5β-Pregnane-3,15,20-trione
Brand Name:
Vulcanchem
CAS No.:
19953-81-2
VCID:
VC0033865
InChI:
InChI=1S/C21H30O3/c1-12(22)17-11-18(24)19-15-5-4-13-10-14(23)6-8-20(13,2)16(15)7-9-21(17,19)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15-,16+,17-,19-,20+,21-/m1/s1
SMILES:
CC(=O)C1CC(=O)C2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
5β-Pregnane-3,15,20-trione
CAS No.: 19953-81-2
Main Products
VCID: VC0033865
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 19953-81-2 |
|---|---|
| Product Name | 5β-Pregnane-3,15,20-trione |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (5R,8R,9S,10S,13R,14S,17S)-17-acetyl-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,15-dione |
| Standard InChI | InChI=1S/C21H30O3/c1-12(22)17-11-18(24)19-15-5-4-13-10-14(23)6-8-20(13,2)16(15)7-9-21(17,19)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15-,16+,17-,19-,20+,21-/m1/s1 |
| Standard InChIKey | FGWOUKLMGAXGBJ-CDDZKVASSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC(=O)[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(=O)C1CC(=O)C2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(=O)C1CC(=O)C2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
| PubChem Compound | 22296276 |
| Last Modified | Nov 11 2021 |
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